Cas no 1601945-13-4 (3,3-dimethyl-5-(methylsulfanyl)pentanoic acid)

• Product Name: 3,3-dimethyl-5-(methylsulfanyl)pentanoic acid
• CAS No: 1601945-13-4
• MF: C₈H₁₆O₂S
• MW: 176.276441574097
• CID: 6528778
• PubChem ID: 116108664
• Update Time: 2025-07-17

3,3-dimethyl-5-(methylsulfanyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-5-(methylsulfanyl)pentanoic acid
• 1601945-13-4
• EN300-1868768

• Inchi： 1S/C8H16O2S/c1-8(2,4-5-11-3)6-7(9)10/h4-6H2,1-3H3,(H,9,10)
• InChI Key： XWWDDZZSDGLISJ-UHFFFAOYSA-N
• SMILES： S(C)CCC(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 176.08710092g/mol
• Monoisotopic Mass: 176.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.6Ų

Additional information on 3,3-dimethyl-5-(methylsulfanyl)pentanoic acid

Introduction to 3,3-Dimethyl-5-(methylsulfanyl)pentanoic Acid (CAS No. 1601945-13-4)

3,3-Dimethyl-5-(methylsulfanyl)pentanoic acid (CAS No. 1601945-13-4) is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, biochemistry, and materials science. This compound is characterized by its distinct chemical structure, which includes a methylsulfanyl group and a carboxylic acid functional group. These features contribute to its unique chemical properties and potential biological activities.

The molecular formula of 3,3-dimethyl-5-(methylsulfanyl)pentanoic acid is C₉H₁₈O₂S, and its molecular weight is approximately 198.29 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol and acetone. Its chemical structure can be represented as follows:

The synthesis of 3,3-dimethyl-5-(methylsulfanyl)pentanoic acid can be achieved through various routes, including the reaction of 3,3-dimethylbutan-2-one with thiourea followed by hydrolysis and decarboxylation. Another method involves the condensation of 3,3-dimethylbutan-2-one with methanethiol in the presence of a base, followed by oxidation to form the carboxylic acid. These synthetic pathways highlight the versatility and accessibility of this compound in laboratory settings.

In the realm of pharmaceutical research, 3,3-dimethyl-5-(methylsulfanyl)pentanoic acid has shown promise as a potential therapeutic agent. Recent studies have explored its anti-inflammatory properties, which are attributed to its ability to modulate key signaling pathways involved in inflammation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that 3,3-dimethyl-5-(methylsulfanyl)pentanoic acid could be a valuable lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory potential, 3,3-dimethyl-5-(methylsulfanyl)pentanoic acid has also been investigated for its antioxidant properties. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer and neurodegenerative disorders. A study published in the Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits potent antioxidant activity, as measured by its ability to scavenge DPPH radicals. These findings indicate that 3,3-dimethyl-5-(methylsulfanyl)pentanoic acid could have therapeutic applications in conditions characterized by oxidative stress.

In addition to its biological activities, 3,3-dimethyl-5-(methylsulfanyl)pentanoic acid has been studied for its potential use in materials science. The presence of the carboxylic acid and methylsulfanyl groups makes it an attractive candidate for the synthesis of functionalized polymers and coatings. For example, researchers at the University of California have developed a method to incorporate this compound into polymeric materials to enhance their mechanical properties and thermal stability. This application could have significant implications for industries such as automotive and aerospace, where high-performance materials are essential.

The environmental impact of chemicals is an important consideration in their development and use. Studies on the environmental fate and toxicity of 3,3-dimethyl-5-(methylsulfanyl)pentanoic acid are limited but ongoing. Preliminary data suggest that this compound has low toxicity to aquatic organisms and does not persist in the environment for extended periods. However, further research is needed to fully understand its environmental profile and ensure its safe use.

In conclusion, 3,3-dimethyl-5-(methylsulfanyl)pentanoic acid (CAS No. 1601945-13-4) is a multifaceted compound with diverse applications in pharmaceuticals, biochemistry, and materials science. Its unique chemical structure endows it with valuable biological activities such as anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. Additionally, its potential use in functionalized polymers highlights its versatility beyond traditional pharmaceutical applications. Ongoing research continues to uncover new possibilities for this intriguing compound.